Cas no 479685-43-3 (tert-Butyl ((6-methylpyridin-2-yl)methyl)carbamate)

• Product Name: tert-Butyl ((6-methylpyridin-2-yl)methyl)carbamate
• CAS No: 479685-43-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD16620900
• CID: 1091713
• PubChem ID: 63788697
• Update Time: 2025-05-20

tert-Butyl ((6-methylpyridin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((6-methylpyridin-2-yl)methyl)carbamate
• tert-butyl (6-methylpyridin-2-yl)methylcarbamate
• tert-butyl N-[(6-methylpyridin-2-yl)methyl]carbamate
• 479685-43-3
• AB6754
• MFCD16620900
• DA-42347
• AKOS013100393
• CQGXEIANDGHUSA-UHFFFAOYSA-N
• SCHEMBL112919
• tert-Butyl((6-methylpyridin-2-yl)methyl)carbamate

• MDL： MFCD16620900
• Inchi： 1S/C12H18N2O2/c1-9-6-5-7-10(14-9)8-13-11(15)16-12(2,3)4/h5-7H,8H2,1-4H3,(H,13,15)
• InChI Key： CQGXEIANDGHUSA-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on tert-Butyl ((6-methylpyridin-2-yl)methyl)carbamate

tert-Butyl ((6-methylpyridin-2-yl)methyl)carbamate (CAS No. 479685-43-3)

The compound tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate, identified by the CAS registry number 479685-43-3, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and industrial chemistry due to their unique properties and reactivity.

Recent studies have highlighted the importance of tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate in the development of new agrochemicals. Its structure, featuring a pyridine ring substituted with a methyl group and a tert-butyl carbamate moiety, contributes to its stability and bioavailability. Researchers have demonstrated that this compound exhibits excellent pest control activity, making it a promising candidate for use in sustainable agricultural practices.

The synthesis of tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate involves a multi-step process that includes nucleophilic substitution and carbamate formation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its suitability for large-scale applications. The use of environmentally friendly solvents and catalysts has also been explored to minimize the ecological footprint of its manufacturing process.

In terms of applications, tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate has shown potential in the development of herbicides and insecticides. Its ability to inhibit key enzymes in target organisms has been extensively studied, with recent findings indicating high selectivity towards specific pests while maintaining low toxicity to non-target species. This characteristic is particularly valuable in modern agriculture, where minimizing environmental impact is a top priority.

The structural versatility of tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate also makes it an attractive precursor for the synthesis of other bioactive compounds. For instance, researchers have utilized this compound as a building block for developing novel antibiotics and antifungal agents. The pyridine ring provides a platform for further functionalization, enabling the creation of molecules with enhanced pharmacological properties.

From a toxicological perspective, recent studies have evaluated the safety profile of tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate. These investigations have revealed that the compound exhibits low acute toxicity when administered through various routes. Additionally, chronic toxicity studies indicate that it does not pose significant risks to human health or the environment when used according to recommended guidelines.

In conclusion, tert-butyl ((6-methylpyridin-2-yl)methyl)carbamate (CAS No. 479685-43-3) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions for agricultural and pharmaceutical challenges.